Cas no 1781422-73-8 (3-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid)
3-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid
- 1781422-73-8
- EN300-1907303
-
- Inchi: 1S/C10H11BrO3/c1-6(10(13)14)4-7-2-3-8(11)5-9(7)12/h2-3,5-6,12H,4H2,1H3,(H,13,14)
- InChI Key: AAYZZJLUWKFBOR-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)O)CC(C(=O)O)C
Computed Properties
- Exact Mass: 257.98916g/mol
- Monoisotopic Mass: 257.98916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 57.5Ų
3-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1907303-0.05g |
3-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid |
1781422-73-8 | 0.05g |
$768.0 | 2023-09-18 | ||
| Enamine | EN300-1907303-0.1g |
3-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid |
1781422-73-8 | 0.1g |
$804.0 | 2023-09-18 | ||
| Enamine | EN300-1907303-0.25g |
3-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid |
1781422-73-8 | 0.25g |
$840.0 | 2023-09-18 | ||
| Enamine | EN300-1907303-0.5g |
3-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid |
1781422-73-8 | 0.5g |
$877.0 | 2023-09-18 | ||
| Enamine | EN300-1907303-1.0g |
3-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid |
1781422-73-8 | 1g |
$914.0 | 2023-06-01 | ||
| Enamine | EN300-1907303-2.5g |
3-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid |
1781422-73-8 | 2.5g |
$1791.0 | 2023-09-18 | ||
| Enamine | EN300-1907303-5.0g |
3-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid |
1781422-73-8 | 5g |
$2650.0 | 2023-06-01 | ||
| Enamine | EN300-1907303-10.0g |
3-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid |
1781422-73-8 | 10g |
$3929.0 | 2023-06-01 | ||
| Enamine | EN300-1907303-1g |
3-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid |
1781422-73-8 | 1g |
$914.0 | 2023-09-18 | ||
| Enamine | EN300-1907303-5g |
3-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid |
1781422-73-8 | 5g |
$2650.0 | 2023-09-18 |
3-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
Additional information on 3-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid
Recent Advances in the Study of 3-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid (CAS: 1781422-73-8)
3-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid (CAS: 1781422-73-8) is a brominated phenolic compound that has garnered significant attention in recent chemical and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its biological activity, synthetic pathways, and pharmacological properties. The presence of both a hydroxyl group and a bromine atom on the phenyl ring, along with a methylpropanoic acid side chain, suggests potential interactions with biological targets, making it a promising candidate for drug development.
Recent studies have focused on the synthesis and optimization of 3-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for its synthesis, utilizing palladium-catalyzed cross-coupling reactions to achieve higher efficiency and reduced byproducts. This advancement not only enhances the scalability of production but also opens doors for further structural modifications to tailor its biological activity.
In the realm of biological activity, preliminary research has indicated that 3-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid exhibits notable anti-inflammatory and antioxidant properties. A study published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its ability to inhibit key inflammatory mediators such as COX-2 and TNF-α in vitro, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its antioxidant capacity was highlighted in a separate study, where it effectively scavenged free radicals and protected cells from oxidative stress, a common pathway in neurodegenerative disorders.
Pharmacokinetic studies of 3-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid have also progressed, with recent findings indicating favorable absorption and metabolic stability. A 2024 preclinical trial reported in European Journal of Pharmaceutical Sciences revealed that the compound exhibits good oral bioavailability and a half-life suitable for once-daily dosing. These properties, combined with its low toxicity profile in animal models, position it as a viable candidate for further clinical development.
Despite these promising findings, challenges remain in the development of 3-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid as a therapeutic agent. Current research is addressing issues such as target specificity and potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its mechanism of action in greater depth and to identify optimal formulations for clinical use. Future directions may include structural derivatization to enhance potency and selectivity, as well as combination therapies with existing drugs to maximize therapeutic efficacy.
In conclusion, 3-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid (CAS: 1781422-73-8) represents a compound of significant interest in the field of medicinal chemistry. Its multifaceted biological activities, coupled with advancements in synthetic methodologies, underscore its potential as a foundation for novel therapeutics. Continued research and development will be crucial in translating these findings into clinically viable treatments for a range of diseases.
1781422-73-8 (3-(4-bromo-2-hydroxyphenyl)-2-methylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)